Cas no 5728-39-2 (4-(3-chlorophenyl)benzonitrile)

• Product Name: 4-(3-chlorophenyl)benzonitrile
• CAS No: 5728-39-2
• MF: C₁₃H₈ClN
• MW: 213.662322044373
• MDL: MFCD05980369
• CID: 1602837
• PubChem ID: 1393443
• Update Time: 2025-04-21

4-(3-chlorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)benzonitrile
• 3'-chloro[1,1'-biphenyl]-4-carbonitrile
• ANW-32663
• BB 0222993
• 3'-Chlor-4-cyan-biphenyl
• ACMC-209lwp
• CTK8B1934
• AC1LRD3I
• SCHEMBL16908393
• CS-0211279
• MFCD05980369
• DTXSID00362690
• BS-29003
• AKOS004117543
• 5728-39-2

• MDL： MFCD05980369
• Inchi： 1S/C13H8ClN/c14-13-3-1-2-12(8-13)11-6-4-10(9-15)5-7-11/h1-8H
• InChI Key： MPNMDPMKZISVOK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 213.03500
• Monoisotopic Mass: 213.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.87868

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds